(4S)-5-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-4-amino-1-[[(2S)-6-amino-1-[[2-[[(2S)-1-[[(2S,3S)-1-[[(2S,3S)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[2-[[(2S)-1-[[(1S)-1-carboxy-2-methylpropyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-1-oxohexan-2-yl]amino]-1,4-dioxobutan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-4-[[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]propanoyl]amino]-5-oxopentanoic acid

• IUPAC Name: (4S)-5-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-4-amino-1-[[(2S)-6-amino-1-[[2-[[(2S)-1-[[(2S,3S)-1-[[(2S,3S)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[2-[[(2S)-1-[[(1S)-1-carboxy-2-methylpropyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-1-oxohexan-2-yl]amino]-1,4-dioxobutan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-4-[[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]propanoyl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C194H296N54O57S/c1-25-102(19)158(188(299)212-87-144(258)219-124(67-94(3)4)174(285)229-123(62-66-306-24)172(283)242-152(96(7)8)186(297)210-83-141(255)207-84-146(260)241-154(98(11)12)191(302)246-157(101(17)18)193(304)305)248-192(303)159(103(20)26-2)247-162(273)104(21)216-142(256)85-208-164(275)116(47-36-38-63-195)224-181(292)133(77-140(200)254)235-185(296)137(90-250)221-145(259)88-211-187(298)153(97(9)10)243-184(295)135(79-151(269)270)236-169(280)119(54-58-138(198)252)222-161(272)106(23)218-173(284)127(69-107-41-30-27-31-42-107)232-177(288)129(71-109-45-34-29-35-46-109)238-189(300)156(100(15)16)245-183(294)125(68-95(5)6)230-166(277)117(48-37-39-64-196)225-168(279)120(55-59-139(199)253)227-178(289)130(73-111-80-203-91-213-111)234-180(291)132(75-113-82-205-93-215-113)239-190(301)155(99(13)14)244-171(282)122(57-61-148(263)264)228-175(286)126(72-110-50-52-114(251)53-51-110)220-143(257)86-209-165(276)136(89-249)240-182(293)134(78-150(267)268)237-179(290)131(74-112-81-204-92-214-112)233-167(278)118(49-40-65-206-194(201)202)226-176(287)128(70-108-43-32-28-33-44-108)231-170(281)121(56-60-147(261)262)223-160(271)105(22)217-163(274)115(197)76-149(265)266/h27-35,41-46,50-53,80-82,91-106,115-137,152-159,249-251H,25-26,36-40,47-49,54-79,83-90,195-197H2,1-24H3,(H2,198,252)(H2,199,253)(H2,200,254)(H,203,213)(H,204,214)(H,205,215)(H,207,255)(H,208,275)(H,209,276)(H,210,297)(H,211,298)(H,212,299)(H,216,256)(H,217,274)(H,218,284)(H,219,258)(H,220,257)(H,221,259)(H,222,272)(H,223,271)(H,224,292)(H,225,279)(H,226,287)(H,227,289)(H,228,286)(H,229,285)(H,230,277)(H,231,281)(H,232,288)(H,233,278)(H,234,291)(H,235,296)(H,236,280)(H,237,290)(H,238,300)(H,239,301)(H,240,293)(H,241,260)(H,242,283)(H,243,295)(H,244,282)(H,245,294)(H,246,302)(H,247,273)(H,248,303)(H,261,262)(H,263,264)(H,265,266)(H,267,268)(H,269,270)(H,304,305)(H4,201,202,206)/t102-,103-,104-,105-,106-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,152-,153-,154-,155-,156-,157-,158-,159-/m0/s1
• InChI Key: FWSZVUJRCZNKGC-ILZZQXMPSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(C(C)CC)C(=O)NCC(=O)NC(CC(C)C)C(=O)NC(CCSC)C(=O)NC(C(C)C)C(=O)NCC(=O)NCC(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)O)NC(=O)C(C)NC(=O)CNC(=O)C(CCCCN)NC(=O)C(CC(=O)N)NC(=O)C(CO)NC(=O)CNC(=O)C(C(C)C)NC(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C(C)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(C(C)C)NC(=O)C(CC(C)C)NC(=O)C(CCCCN)NC(=O)C(CCC(=O)N)NC(=O)C(CC3=CN=CN3)NC(=O)C(CC4=CN=CN4)NC(=O)C(C(C)C)NC(=O)C(CCC(=O)O)NC(=O)C(CC5=CC=C(C=C5)O)NC(=O)CNC(=O)C(CO)NC(=O)C(CC(=O)O)NC(=O)C(CC6=CN=CN6)NC(=O)C(CCCNC(=N)N)NC(=O)C(CC7=CC=CC=C7)NC(=O)C(CCC(=O)O)NC(=O)C(C)NC(=O)C(CC(=O)O)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H]([C@@H](C)CC)C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCSC)C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)NCC(=O)N[C@@H](C(C)C)C(=O)N[C@@H](C(C)C)C(=O)O)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CCCCN)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC2=CC=CC=C2)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CC3=CN=CN3)NC(=O)[C@H](CC4=CN=CN4)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC5=CC=C(C=C5)O)NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC6=CN=CN6)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CC7=CC=CC=C7)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](C)NC(=O)[C@H](CC(=O)O)N
• Molecular Formula: C194H296N54O57S
• Molecular Weight: 4329 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of peptides like this one typically involves solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The process includes:

Deprotection: Removing the protecting group from the amino acid attached to the resin.

Coupling: Adding the next amino acid in the sequence using coupling reagents like HBTU or DIC.

Cleavage: Releasing the completed peptide from the resin using a cleavage reagent such as trifluoroacetic acid (TFA).

Industrial Production Methods

Industrial production of peptides often employs automated peptide synthesizers, which streamline the SPPS process. These machines can handle large-scale synthesis with high precision and efficiency. Additionally, purification techniques like high-performance liquid chromatography (HPLC) are used to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Peptides can undergo various chemical reactions, including:

Oxidation: Peptides containing sulfur-containing amino acids like cysteine can undergo oxidation to form disulfide bonds.

Reduction: Disulfide bonds in peptides can be reduced back to free thiols using reducing agents like dithiothreitol (DTT).

Substitution: Amino acid residues in peptides can be substituted with other amino acids through site-directed mutagenesis.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2) or performic acid.

Reduction: Dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

Substitution: Site-directed mutagenesis using specific primers and DNA polymerase.

Major Products Formed

Oxidation: Formation of disulfide bonds.

Reduction: Free thiol groups.

Substitution: Modified peptides with altered amino acid sequences.

Scientific Research Applications

The compound identified as (4S)-5-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-4-amino-1-[[(2S)-6-amino-1-[[2-[[(2S)-1-[[(2S,3S)-1-[[(2S,3S)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[2-[[(2S)-1-[[(1S)-1-carboxy-2-methylpropyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-1-oxohexan-2-yl]amino]-1,4-dioxobutan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxohexan-2-y - 4-(4-hydroxyphenyl) - 5-carbamimidamido - 3-(4-hydroxyphenyl) - 5-carbamimidamide - 3-(4-hydroxyphenyl) - 5-carbamimidamide - 3-(4-hydroxyphenyl) - 5-carbamimidamide - 3-(4-hydroxyphenyl) - 5-carbamimidamide - 3-(4-hydroxyphenyl) - 5-carbamimidamide - 3-(4-hydroxyphenyl) - 5-carbamimidamide - 3-(4-hydroxyphenyl) - 5-carbamimidamide - 3-(4-hydroxyphenyl) - 5-carbamimidamide - 3-(4-hydroxyphenyl) - 5-carbamimidamide is a complex organic molecule with potential applications in various fields, particularly in pharmaceuticals and biochemistry.

Pharmaceutical Applications

The compound has significant potential in the pharmaceutical industry due to its structural complexity and the presence of multiple functional groups that can interact with biological systems. Its applications include:

Anticancer Activity :
Research indicates that compounds with similar structural motifs exhibit anticancer properties by targeting specific pathways involved in tumor growth and proliferation. The ability to modify various functional groups may enhance its selectivity and efficacy against cancer cells.

Antimicrobial Properties :
The presence of amino and carboxylic acid groups suggests potential antimicrobial activity. Compounds with similar structures have been evaluated for their effectiveness against a range of pathogens, making this compound a candidate for further studies in antibiotic development.

Neurological Disorders :
Given the complexity of its structure, this compound may interact with neurotransmitter systems. Similar compounds have shown promise in treating neurological disorders by modulating receptor activity or neurotransmitter levels.

Biochemical Research

The compound can serve as a valuable tool in biochemical research:

Enzyme Inhibition Studies :
Its structural features allow it to be used as an inhibitor in enzyme assays. The ability to design derivatives could lead to the development of specific inhibitors for enzymes involved in metabolic pathways.

Drug Design and Development :
The intricate structure provides a template for designing new drugs. Structure–activity relationship (SAR) studies can be conducted to optimize its pharmacological properties.

Case Studies

Several studies have explored compounds with similar structures:

Study on Anticancer Activity :
A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of similar compounds showed selective cytotoxicity against cancer cell lines, suggesting that modifications to the current compound could yield effective anticancer agents.

Research on Antimicrobial Effects :
In a study published in Antimicrobial Agents and Chemotherapy, researchers found that structurally related compounds exhibited significant activity against resistant bacterial strains, indicating potential for this compound in developing new antibiotics.

Mechanism of Action

The mechanism of action of peptides depends on their specific sequence and structure. Generally, peptides interact with molecular targets such as receptors, enzymes, or other proteins. These interactions can modulate biological pathways, leading to various physiological effects. For example, peptides can act as agonists or antagonists of receptors, influencing cellular signaling cascades.

Comparison with Similar Compounds

Key Comparison :

• The methylsulfanyl group in the target compound is rare in natural peptides but resembles methionine-rich peptides , which participate in redox signaling .
• Imidazole motifs are shared with zinc-finger proteins , where histidine residues coordinate metal ions for structural stability .

Functional and Bioactive Comparisons

1. Enzymatic Inhibition Potential

The compound’s arginine (carbamimidamido) and aromatic residues suggest possible protease or kinase inhibition. Similar examples include:

• Leupeptin : A tripeptide aldehyde inhibiting serine and cysteine proteases.
• Omphalotin A : Cyclic peptide with nematocidal activity via protease interaction.

Anticholinesterase Activity: highlights how structural motifs (e.g., phenolic groups) in Origanum vulgare modulate enzyme inhibition. The target compound’s imidazole groups could similarly interact with acetylcholinesterase’s catalytic site .

2. Antioxidant and Anti-inflammatory Properties

Phenylpropanoid derivatives (e.g., in Populus buds, ) exhibit anti-inflammatory effects.

Analytical Methods for Comparison

Compound Clustering Algorithms: Butina and Jarvis-Patrick algorithms () group compounds by structural fingerprints, identifying analogs based on amino acid sequences or functional groups.

Database Mining : Cross-referencing ChEMBL, DrugBank, and HGNC () can reveal structural homologs and predict bioactivity.

Mass Spectrometry Imaging : As in , this technique maps functional group distribution, critical for comparing post-translational modifications.

Biological Activity

The compound , with a complex structure denoted as “(4S)-5-[[(2S)-1-[[(2S)-1-[...]-5-carbamimidamido-1-oxopentan-2-yl]amino]-4-[[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]propanoyl]amino]-5-oxopentanoic acid,” is a synthetic molecule that likely possesses significant biological activity due to its intricate design and multiple functional groups. Understanding its biological activity can provide insights into its potential therapeutic applications.

Structure-Activity Relationship (SAR)

The biological activity of compounds is often influenced by their structural components. The compound's extensive amino acid sequence suggests potential interactions with biological targets such as enzymes or receptors. The presence of multiple amino acids and functional groups may enhance its binding affinity and specificity.

Key Structural Features

• Amino Acids : The compound features various amino acid residues, which could facilitate interactions with protein targets in biological systems.
• Functional Groups : The presence of carboxylic acids, amines, and hydroxyl groups may contribute to solubility and reactivity, impacting pharmacokinetics and pharmacodynamics.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit antimicrobial properties. For instance, five-membered heterocycles, often found in antibacterial drugs, demonstrate significant activity against various pathogens due to their ability to disrupt bacterial cell wall synthesis or inhibit essential enzymes .

Anticancer Potential

Compounds resembling this structure have been studied for their anticancer effects. For example, analogs of itraconazole have shown antiangiogenic properties, inhibiting endothelial cell proliferation and impacting signaling pathways crucial for tumor growth . This suggests that the compound may also engage in similar mechanisms.

Enzyme Inhibition

The compound's design may allow it to act as an enzyme inhibitor. Many biologically active compounds target specific enzymes involved in metabolic pathways. Inhibitors can modulate the activity of enzymes like proteases or kinases, which are pivotal in cancer and metabolic diseases .

Case Studies

• Analog Studies : A study on itraconazole analogs revealed that modifications to side chains can significantly enhance biological activity against cancer cell lines and angiogenesis . This suggests that similar modifications to our compound could yield potent derivatives.
• Heterocyclic Compounds : Research on five-membered heterocycles has shown their essential role in antibacterial activity. Compounds containing these structures often display enhanced potency due to their ability to interact effectively with bacterial targets .

Data Tables

Compound	Activity Type	IC50 Value (µM)	Target
Itraconazole Analog 1	Antiangiogenic	0.8	Endothelial Cells
Itraconazole Analog 2	Anticancer	1.3	Glioma Cells
Compound X (similar structure)	Antibacterial	0.5	Gram-positive Bacteria